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Compound of Interest

Compound Name: Biotin-4-Fluorescein

Cat. No.: B15552422 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Biotin-4-Fluorescein for

cellular imaging. This powerful conjugate leverages the high-affinity interaction between biotin

and avidin or streptavidin, combined with the bright fluorescence of fluorescein, to enable

sensitive and specific labeling of cellular targets. Detailed protocols for both fixed and live-cell

imaging are provided, along with quantitative data and troubleshooting guidance.

Principle of Biotin-4-Fluorescein in Cellular Imaging
The core of this technique lies in the exceptionally strong and specific non-covalent interaction

between biotin (Vitamin B7) and the proteins avidin (from egg white) or streptavidin (from

Streptomyces avidinii). This bond is one of the strongest known in nature, making it highly

stable for imaging applications.[1] Biotin-4-Fluorescein is a conjugate molecule where biotin is

linked to the fluorophore fluorescein.

The general workflow involves introducing a biotinylated molecule (e.g., an antibody, ligand, or

nucleic acid probe) that specifically binds to the cellular target of interest. Subsequently, a

fluorescently labeled avidin or streptavidin conjugate, or in this case, a pre-conjugated Biotin-
4-Fluorescein system with a streptavidin bridge, is used to detect and visualize the target. A

key characteristic of Biotin-4-Fluorescein is the significant quenching of its fluorescence upon

binding to avidin or streptavidin, a phenomenon that can be harnessed for quantitative assays.

[2][3][4]
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Data Presentation
Spectral Properties of Biotin-4-Fluorescein

Property Value Reference

Excitation Maximum (λex) ~492-494 nm [2]

Emission Maximum (λem) ~518-523 nm

Molecular Weight ~644.69 g/mol

Solvent for Stock Solution DMSO

Fluorescence Quenching upon Binding
The binding of Biotin-4-Fluorescein to avidin or streptavidin results in a significant reduction in

its fluorescence quantum yield. This quenching is a useful indicator of successful binding.

Binding Partner Fluorescence Quenching Reference

Avidin/Streptavidin 84-88%

Signaling Pathway and Experimental Workflow
Diagrams
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Avidin-Biotin Signaling Pathway

Cell

Target Protein Biotinylated
Primary Antibody

Specific Binding Streptavidin

Biotin-Streptavidin
Interaction Biotin-4-Fluorescein

Biotin-Streptavidin
Interaction Fluorescence SignalDetection
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Experimental Workflow: Fixed-Cell Imaging

1. Cell Seeding & Culture

2. Fixation (e.g., 4% PFA)

3. Permeabilization (e.g., 0.1% Triton X-100)

4. Blocking (Endogenous Biotin & Non-specific Binding)

5. Primary Antibody Incubation (Biotinylated)

6. Wash

7. Streptavidin Incubation

8. Wash

9. Biotin-4-Fluorescein Incubation

10. Wash

11. Mounting & Imaging
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Experimental Workflow: Live-Cell Imaging

1. Cell Seeding & Culture

2. Incubation with Biotinylated Probe (e.g., Antibody)

3. Wash with Live-Cell Imaging Buffer

4. Incubation with Streptavidin

5. Wash with Live-Cell Imaging Buffer

6. Incubation with Biotin-4-Fluorescein

7. Wash & Image Immediately

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15552422#cellular-imaging-with-biotin-4-fluorescein-
conjugate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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